Cas no 1804460-25-0 (6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol)

• Product Name: 6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol
• CAS No: 1804460-25-0
• MF: C₈H₉BrF₂N₂O
• MW: 267.070667982101
• CID: 4856885
• Update Time: 2025-10-29

6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H9BrF2N2O/c9-2-5-4(8(10)11)1-7(12)13-6(5)3-14/h1,8,14H,2-3H2,(H2,12,13)
• InChI Key： SLDYNLXPIZWPFR-UHFFFAOYSA-N
• SMILES： BrCC1C(CO)=NC(=CC=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.8
• Topological Polar Surface Area: 59.1

Additional information on 6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol

6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol (CAS No. 1804460-25-0): A Comprehensive Overview

6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol (CAS No. 1804460-25-0) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its unique structural features, serves as a valuable intermediate in the synthesis of biologically active molecules. The presence of bromomethyl, difluoromethyl, and amino functional groups makes it a versatile building block for drug discovery and material science applications.

The molecular formula of 6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol is C8H9BrF2N2O, and its molecular weight is 267.07 g/mol. The compound's structure combines a pyridine core with strategically placed substituents, enabling diverse reactivity patterns. Researchers often utilize this compound in cross-coupling reactions, nucleophilic substitutions, and as a precursor for heterocyclic compounds. Its solubility profile typically includes polar organic solvents such as DMSO, methanol, and acetonitrile, making it suitable for various synthetic protocols.

In pharmaceutical applications, 6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol has shown promise as an intermediate for developing kinase inhibitors and antimicrobial agents. The difluoromethyl group is particularly noteworthy, as it often enhances metabolic stability and bioavailability in drug candidates. Recent studies have explored its potential in creating novel anticancer compounds, aligning with the growing demand for targeted cancer therapies. The compound's ability to serve as a scaffold for small molecule drugs has positioned it as a valuable asset in medicinal chemistry.

The agrochemical industry has also recognized the potential of 6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol. Its structural motifs are frequently incorporated into pesticide formulations and herbicide intermediates. The bromomethyl functionality allows for further derivatization, enabling the creation of compounds with specific modes of action against agricultural pests. This aligns with current trends in sustainable agriculture, where researchers seek eco-friendly crop protection solutions with reduced environmental impact.

From a synthetic chemistry perspective, the compound offers several advantages. The amino group at the 6-position provides a handle for further functionalization through acylation or alkylation reactions. Meanwhile, the hydroxymethyl group at the 2-position can be oxidized to the corresponding aldehyde or carboxylic acid, expanding its utility in multi-step syntheses. These features make 6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol particularly valuable for constructing complex molecular architectures.

Recent advancements in flow chemistry and continuous manufacturing have created new opportunities for utilizing this compound more efficiently. The pharmaceutical industry's shift toward green chemistry principles has increased demand for intermediates like 6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol that can be incorporated into atom-economical synthetic routes. Researchers are particularly interested in developing catalytic processes that minimize waste generation while maintaining high yields.

The global market for pyridine derivatives continues to expand, driven by growing applications in drug discovery and agrochemical development. As a niche intermediate, 6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol occupies an important position in this landscape. Manufacturers and suppliers are increasingly focusing on high-purity grades of this compound to meet the stringent requirements of pharmaceutical customers. The compound's CAS number 1804460-25-0 serves as a unique identifier in global chemical databases and regulatory documentation.

Quality control aspects of 6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol typically involve rigorous analytical testing. Common characterization methods include HPLC analysis, mass spectrometry, and NMR spectroscopy. These techniques ensure batch-to-batch consistency and verify the absence of impurities that could affect downstream applications. The compound's stability under various storage conditions is another important consideration for industrial users.

Looking ahead, the scientific community anticipates growing interest in 6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol as researchers explore new therapeutic targets and agricultural solutions. The compound's versatility makes it particularly relevant in the context of personalized medicine and precision agriculture trends. As synthetic methodologies continue to advance, we can expect to see innovative applications of this pyridine derivative in cutting-edge research areas.

For researchers working with 6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol, proper handling procedures are essential. While not classified as hazardous under standard conditions, appropriate laboratory safety practices should always be followed. This includes using personal protective equipment and working in well-ventilated areas. The compound's material safety data sheet (MSDS) provides detailed guidance on storage conditions and handling precautions.

The intellectual property landscape surrounding 6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol continues to evolve, with several patents referencing its use as an intermediate. Companies active in pharmaceutical innovation are increasingly protecting synthetic routes that incorporate this compound, reflecting its strategic importance in drug development pipelines. This patent activity underscores the compound's commercial potential in the fine chemicals market.

In conclusion, 6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol (CAS No. 1804460-25-0) represents a valuable chemical building block with diverse applications across multiple industries. Its unique combination of functional groups enables the creation of complex molecules with potential biological activity. As research in medicinal chemistry and agrochemical science advances, this compound is poised to play an increasingly important role in the development of next-generation therapeutic and agricultural products.